Cas no 952511-15-8 (N-Hydroxy-1H-indole-4-carboximidamide)

• Product Name: N-Hydroxy-1H-indole-4-carboximidamide
• CAS No: 952511-15-8
• MF: C₉H₉N₃O
• MW: 175.187261343002
• CID: 2916825
• Update Time: 2025-05-20

N-Hydroxy-1H-indole-4-carboximidamide Chemical and Physical Properties

Names and Identifiers

• N-Hydroxy-1H-indole-4-carboximidamide
• 1H-Indole-4-carboximidamide, N-hydroxy-
• CNB51115
• A922971

• Inchi： 1S/C9H9N3O/c10-9(12-13)7-2-1-3-8-6(7)4-5-11-8/h1-5,11,13H,(H2,10,12)
• InChI Key： FIPMKQHXKKFRDZ-UHFFFAOYSA-N
• SMILES： O/N=C(/C1=CC=CC2=C1C=CN2)\N

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

N-Hydroxy-1H-indole-4-carboximidamide Security Information

• Storage Condition：(BD689181)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on N-Hydroxy-1H-indole-4-carboximidamide

N-Hydroxy-1H-indole-4-carboximidamide: A Comprehensive Overview

N-Hydroxy-1H-indole-4-carboximidamide, identified by the CAS registry number 952511-15-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of N-Hydroxy-1H-indole-4-carboximidamide features an indole ring system with a hydroxyl group attached to the nitrogen atom at position 4, along with a carboximidamide functional group. This unique combination of functional groups contributes to its potential as a bioactive molecule.

Recent studies have highlighted the importance of indole derivatives in medicinal chemistry, particularly in the development of new therapeutic agents. The indole ring system is a common structural motif in many natural products and synthetic drugs, including serotonin agonists, kinase inhibitors, and anti-inflammatory agents. The presence of the hydroxyl group in N-Hydroxy-1H-indole-4-carboximidamide adds further complexity to its chemical profile, potentially enhancing its interactions with biological targets.

One area where N-Hydroxy-1H-indole-4-carboximidamide has shown promise is in the field of oncology. Researchers have explored its potential as an anticancer agent by investigating its effects on various cancer cell lines. Early findings suggest that this compound may exhibit selective cytotoxicity against certain types of cancer cells, making it a candidate for further preclinical studies. Additionally, its ability to modulate key signaling pathways involved in cell proliferation and apoptosis has been reported in recent literature.

Another emerging application of N-Hydroxy-1H-indole-4-carboximidamide is in the realm of neurodegenerative diseases. The compound has been studied for its potential neuroprotective properties, particularly in models of Alzheimer's disease and Parkinson's disease. Experimental data indicate that it may inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, both of which are hallmark features of neurodegenerative conditions.

The synthesis of N-Hydroxy-1H-indole-4-carboximidamide involves a multi-step process that typically begins with the preparation of the indole core. Various synthetic strategies have been reported in the literature, including cyclization reactions and coupling techniques. The optimization of these methods has been a focus of recent research efforts, aiming to improve yield and purity while maintaining scalability for potential large-scale production.

In terms of chemical properties, N-Hydroxy-1H-indole-4-carboximidamide exhibits a melting point range consistent with other indole derivatives, indicating its stability under standard conditions. Its solubility profile has also been characterized, showing moderate solubility in polar solvents such as water and ethanol, which is advantageous for formulation purposes.

From an analytical standpoint, advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) have been employed to confirm the identity and purity of N-Hydroxy-1H-indole-4-carboximidamide. These methods provide critical data for quality control during synthesis and characterization.

Looking ahead, ongoing research into N-Hydroxy-1H-indole-4-carboximidamide is expected to uncover new insights into its pharmacokinetics, toxicity profile, and mechanism of action. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate its progression from the laboratory to clinical trials.

In conclusion, N-Hydroxy-1H-indole-4-carboximidamide represents a promising compound with diverse applications in drug discovery and development. Its unique chemical structure, coupled with emerging evidence from preclinical studies, positions it as a valuable tool for addressing unmet medical needs across various therapeutic areas.